Cas no 183062-92-2 (2-(azetidin-3-yl)acetic acid)

• Product Name: 2-(azetidin-3-yl)acetic acid
• CAS No: 183062-92-2
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD09998940
• CID: 839326
• PubChem ID: 11768547
• Update Time: 2025-05-26

2-(azetidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Azetidin-3-yl-acetic acid
• 2-(azetidin-3-yl)acetic acid
• 3-Azetidineacetic acid
• azetidin-3-ylacetic acid
• Azetidine-3-acetic acid
• 2-(3-azetidinyl)acetic acid
• 2-(AZETIDIN-3YL)ACETIC ACID
• azetidine-3-ylacetic acid
• AZETIDIN-3-YL-ACETICACID
• AKOS006302846
• 183062-92-2
• DTXSID10472017
• DB-351031
• CHEMBL1165238
• (azetidin-3-yl)acetic acid
• PB17729
• EN300-83196
• AS-50697
• CS-0053737
• MFCD09998940
• SCHEMBL2569289
• SCBDSTCOJNNUCN-UHFFFAOYSA-N
• F8887-4133
• P10897

• MDL： MFCD09998940
• Inchi： 1S/C5H9NO2/c7-5(8)1-4-2-6-3-4/h4,6H,1-3H2,(H,7,8)
• InChI Key： SCBDSTCOJNNUCN-UHFFFAOYSA-N
• SMILES： OC(CC1CNC1)=O

Computed Properties

• Exact Mass: 115.06300
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.160
• Boiling Point: 260 ºC
• Flash Point: 111 ºC
• Refractive Index: 1.478
• PSA: 49.33000
• LogP: 0.00930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 2-(azetidin-3-yl)acetic acid

Introduction to 2-(azetidin-3-yl)acetic acid (CAS No. 183062-92-2)

2-(azetidin-3-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 183062-92-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic carboxylic acid derivative has garnered attention due to its versatile structural framework and potential biological activities. The compound features an azetidine ring linked to an acetic acid moiety, which makes it a valuable scaffold for drug discovery and development.

The molecular structure of 2-(azetidin-3-yl)acetic acid consists of a five-membered azetidine ring substituted at the 3-position with a carboxylic acid group. This configuration imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation. The presence of both a nitrogen atom in the azetidine ring and a carboxylic acid group provides multiple sites for functionalization, enabling the synthesis of various derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of azetidine-based compounds. The azetidine scaffold is known for its ability to mimic natural amino acids, such as proline, which can influence protein folding and enzyme activity. This characteristic has led to extensive research into azetidine derivatives as potential inhibitors or modulators of enzymatic pathways involved in various diseases.

One of the most compelling aspects of 2-(azetidin-3-yl)acetic acid is its potential role in the development of novel therapeutic agents. Studies have demonstrated that this compound can interact with biological targets in ways that may lead to the treatment of conditions such as inflammation, cancer, and infectious diseases. The carboxylic acid group in 2-(azetidin-3-yl)acetic acid allows for further derivatization, enabling researchers to modify its properties and enhance its bioavailability or target specificity.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of more effective derivatives of 2-(azetidin-3-yl)acetic acid. These techniques allow researchers to predict the binding affinity and metabolic stability of potential drug candidates before conducting expensive experimental trials. This approach has significantly accelerated the drug discovery process and increased the likelihood of identifying compounds with high therapeutic efficacy.

The synthesis of 2-(azetidin-3-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. The efficiency and scalability of these synthetic methods are crucial for large-scale production, which is essential for preclinical and clinical studies.

From a biochemical perspective, 2-(azetidin-3-yl)acetic acid exhibits interesting interactions with biological macromolecules. The azetidine ring can engage in hydrogen bonding with polar residues in proteins, while the carboxylic acid group can participate in salt bridge formation or coordinate with metal ions. These interactions are critical for understanding the compound's mechanism of action and optimizing its pharmacological properties.

The pharmacokinetic profile of 2-(azetidin-3-yl)acetic acid is another area of active investigation. Researchers are exploring how modifications to the molecule can improve its absorption, distribution, metabolism, and excretion (ADME) properties. By fine-tuning the structure, it may be possible to develop derivatives with enhanced oral bioavailability or prolonged half-life, making them more suitable for clinical applications.

In conclusion, 2-(azetidin-3-yl)acetic acid (CAS No. 183062-92-2) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its ability to serve as a versatile scaffold for drug development underscores its importance in modern medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the discovery and development of novel therapeutics.